Cas no 2097950-06-4 (2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid)
2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid
- 3-Azetidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-[[(phenylmethoxy)carbonyl]amino]-
- 2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid
-
- MDL: MFCD30482954
- Inchi: 1S/C19H26N2O6/c1-19(2,3)27-18(25)21-10-14(11-21)9-15(16(22)23)20-17(24)26-12-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,20,24)(H,22,23)
- InChI Key: AJUQMXRIBBQSAN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(CC(C(=O)O)NC(=O)OCC2C=CC=CC=2)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 533
- XLogP3: 2.3
- Topological Polar Surface Area: 105
2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24478989-0.05g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 0.05g |
$1500.0 | 2024-06-19 | |
| Enamine | EN300-24478989-0.1g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 0.1g |
$1572.0 | 2024-06-19 | |
| Enamine | EN300-24478989-0.25g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 0.25g |
$1642.0 | 2024-06-19 | |
| Enamine | EN300-24478989-0.5g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 0.5g |
$1714.0 | 2024-06-19 | |
| Enamine | EN300-24478989-1.0g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 1.0g |
$1785.0 | 2024-06-19 | |
| Enamine | EN300-24478989-2.5g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 2.5g |
$3501.0 | 2024-06-19 | |
| Enamine | EN300-24478989-5.0g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 5.0g |
$5179.0 | 2024-06-19 | |
| Enamine | EN300-24478989-10.0g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 95% | 10.0g |
$7681.0 | 2024-06-19 | |
| Enamine | EN300-24478989-1g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 1g |
$1785.0 | 2023-09-15 | ||
| Enamine | EN300-24478989-5g |
2-{[(benzyloxy)carbonyl]amino}-3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid |
2097950-06-4 | 5g |
$5179.0 | 2023-09-15 |
2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid
Professional Introduction to Compound with CAS No. 2097950-06-4 and Product Name: 2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid
The compound with the CAS number 2097950-06-4 and the product name 2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular framework incorporates multiple functional groups, including benzyloxy carbonyl, tert-butoxy carbonyl, and azetidinyl moieties, which contribute to its unique reactivity and utility.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the azetidinyl ring in this compound suggests its potential as a scaffold for developing bioactive molecules. Azetidine derivatives are known for their structural versatility and have been explored in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of additional protective groups such as benzyloxy carbonyl and tert-butoxy carbonyl enhances the stability of the molecule during synthetic procedures, facilitating its use in multi-step organic transformations.
The benzyloxy carbonyl (Boc) group is a widely used protecting group in peptide synthesis and medicinal chemistry, providing stability under basic conditions while allowing selective deprotection when required. Similarly, the tert-butoxy carbonyl (Boc) group offers similar protective properties but with greater resistance to acidic conditions. The strategic placement of these groups in the molecular structure of this compound underscores its suitability for use as an intermediate in the synthesis of more complex pharmacophores. This dual protection strategy ensures that reactive sites can be selectively modified without unintended side reactions.
In the context of drug discovery, the synthesis of novel analogs often relies on well-defined building blocks that can be modified through established chemical transformations. The compound with CAS No. 2097950-06-4 serves as an excellent starting point for such endeavors. Its structural features make it amenable to further functionalization, enabling the exploration of diverse chemical space. For instance, the azetidinyl ring can be subjected to ring-opening reactions or undergo transformations that introduce new substituents at specific positions. These modifications can be tailored to optimize biological activity, solubility, and metabolic stability.
Advances in computational chemistry have further enhanced the ability to predict the properties of complex molecules like this one. Molecular modeling studies can provide insights into how different functional groups interact within the molecular framework, as well as how these interactions might influence biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to design molecules with desired characteristics before synthesizing them in the laboratory.
The pharmaceutical industry has seen significant interest in heterocyclic compounds due to their prevalence in natural products and their demonstrated biological activity. The azetidinyl scaffold is particularly noteworthy because it mimics structures found in biologically active molecules such as antibiotics and antiviral agents. By leveraging this scaffold, chemists can develop novel compounds with improved pharmacological profiles. The presence of multiple protective groups also makes this compound a valuable tool for synthetic chemists working on complex natural product analogs or peptidomimetics.
Recent publications have demonstrated the utility of related azetidine derivatives in various therapeutic areas. For example, modifications of azetidine rings have led to compounds with enhanced binding affinity to target proteins or improved pharmacokinetic properties. The compound with CAS No. 2097950-06-4 aligns with these trends by providing a versatile scaffold that can be further optimized through rational molecular design.
The role of protecting groups cannot be overstated in modern synthetic chemistry. They enable precise control over reaction pathways and ensure that intermediates remain stable until they are needed for subsequent transformations. The combination of benzyloxy carbonyl and tert-butoxy carbonyl protection offers a robust strategy for managing reactivity across multiple synthetic steps. This approach is particularly valuable when dealing with sensitive functional groups or when multiple modifications need to be introduced sequentially.
In conclusion, the compound with CAS No. 2097950-06-4 represents a promising candidate for further exploration in pharmaceutical research and development. Its unique structural features, including the azetidinyl scaffold and dual protection by benzyloxy carbonyl and tert-butoxy carbonyl, make it a versatile building block for synthesizing novel bioactive molecules. As research continues to uncover new applications for heterocyclic compounds, this compound is poised to play a significant role in advancing therapeutic innovation.
2097950-06-4 (2-{(benzyloxy)carbonylamino}-3-{1-(tert-butoxy)carbonylazetidin-3-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)